2-[1,7-Dimethyl-2,4-dioxo-9-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide

• IUPAC Name: 2-[1,7-dimethyl-2,4-dioxo-9-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C20H24N6O3/c1-13-10-24(9-8-14-6-4-3-5-7-14)19-22-17-16(25(19)11-13)18(28)26(12-15(21)27)20(29)23(17)2/h3-7,13H,8-12H2,1-2H3,(H2,21,27)
• InChI Key: BBEHOLDGLNDUFV-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)N)CCC4=CC=CC=C4
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol
• CAS No.: 877616-34-7

Description

The compound “2-[1,7-Dimethyl-2,4-dioxo-9-(2-phenylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide” is a chemical substance with the molecular formula C20H24N6O3. It has an average mass of 396.443 Da and a mono-isotopic mass of 396.190979 Da.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, are not provided in the available resources.

Scientific Research Applications

Radiochemistry Applications

One notable application of structurally related compounds is in radiochemistry, particularly for imaging using positron emission tomography (PET). Compounds within this structural family have been synthesized and evaluated for their ability to label with fluorine-18, facilitating in vivo imaging. For instance, DPA-714, a compound with similarities in structure and function, has been radiolabeled for PET imaging to study the translocator protein (18 kDa), highlighting its potential in neuroinflammation research (Dollé et al., 2008).

Antimicrobial Activity

The antimicrobial properties of compounds derived from pyrimidinone and oxazinone, which share a similar chemical backbone, have been explored. These derivatives have shown effectiveness against various bacterial and fungal strains, indicating their potential in developing new antimicrobial agents (Hossan et al., 2012).

Structural Analysis

The detailed structural analysis of related compounds, achieved through methods like X-ray crystallography, provides insights into their molecular configurations and potential interactions. This analysis is crucial for understanding the compound's reactivity and designing derivatives with enhanced properties. A study on heterocyclic derivatives of guanidine has contributed to this area by elucidating the crystal structure of a related compound, thereby aiding in the comprehension of its chemical behavior (Banfield et al., 1987).

Synthesis of Novel Compounds

The chemical structure serves as a foundation for synthesizing novel compounds with potential therapeutic applications. Research has demonstrated the utility of similar structures in generating new heterocycles that possess antimicrobial properties, contributing to the discovery of new drugs. The synthesis of novel isoxazolines and isoxazoles from derivatives underscores the compound's role in medicinal chemistry and drug design (Rahmouni et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound are not provided in the available resources.